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Compound of Interest

Compound Name: ACS-67

Cat. No.: B605159 Get Quote

Synthesis of ZIF-67
ZIF-67 can be synthesized through various methods, including solvothermal, hydrothermal, co-

precipitation, and facile room-temperature synthesis.[1][6][7] The choice of synthesis route,

solvent, reactant molar ratio, and temperature can influence the resulting crystal size,

morphology, and physicochemical properties.[8][9]

Experimental Protocol: Room-Temperature
Synthesis
This protocol describes a common and environmentally friendly method for synthesizing ZIF-67

nanoparticles at room temperature.[10][11][12]

Materials:

Cobalt (II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)

2-methylimidazole (Hmim, C₄H₆N₂)

Methanol (CH₃OH)

Procedure:

Prepare Precursor Solutions:
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Solution A: Dissolve a specific amount of Co(NO₃)₂·6H₂O in methanol. For example, 1.436

g in 100 mL of methanol.[11][13]

Solution B: Dissolve a molar excess of 2-methylimidazole in methanol. For example, 3.244

g in 100 mL of methanol.[11][13]

Mixing and Reaction:

Slowly pour Solution A (the metal solution) into Solution B (the ligand solution) under

vigorous stirring at room temperature.[11][13]

A dark purple precipitate should form almost immediately, indicating the nucleation of ZIF-

67.

Aging and Crystallization:

Continue stirring the mixture at room temperature for a set period, typically ranging from 1

to 24 hours.[10][12]

After stirring, allow the solution to stand without agitation for 24 hours to promote crystal

growth.[11][13]

Product Collection and Purification:

Collect the purple ZIF-67 crystals by centrifugation (e.g., 5000-6000 rpm for 15-20

minutes).[10][13]

Wash the collected product multiple times with fresh methanol to remove any unreacted

precursors and impurities.

Dry the final product in a vacuum oven at a moderate temperature (e.g., 50-60 °C) for 12-

24 hours.[10][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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